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Compound of Interest

Compound Name:
4-Chloro-2-hydrazinylpyridine

dihydrochloride

Cat. No.: B15145974

Get Quote

Technical Guide: 4-Chloro-2-hydrazinylpyridine
Dihydrochloride[1]
Chemical Identity & Properties
This compound is a bifunctional pyridine scaffold used primarily as a precursor for fused

heterocycles (e.g., [1,2,4]triazolo[4,3-a]pyridines) and pyrazole-based kinase inhibitors.
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Property Data

Compound Name 4-Chloro-2-hydrazinylpyridine dihydrochloride

CAS Number (Salt) 1955506-81-6

CAS Number (Free Base) 364757-36-8

Molecular Formula C₅H₆ClN₃[1] · 2HCl

Molecular Weight 216.49 g/mol (Salt); 143.57 g/mol (Base)

Appearance Off-white to pale yellow hygroscopic solid

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar solvents

Acidity
The hydrazine group is basic; forms a stable

dihydrochloride salt.

Synthesis & Regioselectivity (The "C2 vs. C4"
Challenge)
Critical Insight: A common error in synthesizing this compound is the direct nucleophilic

aromatic substitution (

) of 2,4-dichloropyridine with hydrazine. This reaction is regioselective for the C4 position,
yielding the incorrect isomer (2-chloro-4-hydrazinopyridine) due to the greater electrophilicity of
the C4 carbon in the pyridine ring.[1]

To selectively obtain the 2-hydrazino isomer while retaining the 4-chloro substituent, one of the

following "Inverted Selectivity" protocols must be used.

Protocol A: Fluorine-Directed (Recommended for Scale-
up)
This method exploits the "Fluorine Effect," where the high electronegativity of fluorine at the C2

position accelerates nucleophilic attack significantly (

), overriding the natural C4 preference.
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Starting Material: 2-Fluoro-4-chloropyridine.[1]

Reagent: Hydrazine hydrate (3–5 equivalents).

Solvent: Ethanol or Isopropanol.

Conditions: Reflux for 2–4 hours.

Mechanism: The hydrazine nucleophile attacks C2 preferentially due to the superior leaving

group ability of fluoride in

systems and the inductive activation at C2.

Salt Formation: Treat the crude base with 4M HCl in dioxane to precipitate the

dihydrochloride.

Protocol B: Palladium-Catalyzed Cross-Coupling
(Buchwald-Hartwig)
Ideal for late-stage functionalization or when 2-fluoro precursors are unavailable.[1]

Starting Material: 2-Bromo-4-chloropyridine.[1]

Reagent:tert-Butyl carbazate (Boc-hydrazine).[1]

Catalyst:

or similar Pd(0)/Pd(II) source;

(base).[2]

Step 1: Coupling in Toluene/Dioxane at 100°C to form the Boc-protected intermediate.

Step 2: Deprotection using HCl/MeOH to yield the target dihydrochloride.

Visualization: Regioselectivity Logic
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Starting Material Selection
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Caption: Decision tree illustrating the necessity of specific precursors to avoid the

thermodynamic trap of C4-substitution.

Experimental Protocol (Self-Validating)
Objective: Synthesis of 4-Chloro-2-hydrazinylpyridine dihydrochloride via Method A.

Safety Precaution: Hydrazine is a suspected carcinogen and highly toxic. All operations must

be performed in a fume hood. 4-Chloropyridines are skin irritants.[1]

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a nitrogen balloon.

Charge: Add 2-Fluoro-4-chloropyridine (10.0 g, 76 mmol) and Ethanol (100 mL).

Addition: Add Hydrazine hydrate (80% aq., 18.5 mL, 304 mmol, 4.0 equiv) dropwise over 10

minutes at room temperature. Note: Mild exotherm may occur.[1]

Reaction: Heat to reflux (80°C) for 3 hours.
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Validation Point: Monitor by TLC (50% EtOAc/Hexane). The starting material (

) should disappear, replaced by a lower

spot (base amine).

Workup (Base Isolation):

Cool to room temperature.[3][4][5]

Concentrate under reduced pressure to remove ethanol and excess hydrazine.

Resuspend residue in water (50 mL) and extract with Ethyl Acetate (3 x 50 mL).

Wash combined organics with brine, dry over

, and concentrate to yield the crude free base (solid).

Salt Formation:

Dissolve the crude base in minimal Methanol (20 mL).

Cool to 0°C in an ice bath.

Add 4M HCl in Dioxane (40 mL) dropwise. A white precipitate will form immediately.

Stir for 30 minutes, filter the solid, and wash with cold diethyl ether.

Storage: Store under inert gas at -20°C. Hydrazine salts can degrade if exposed to moisture

and air.[1]

Applications in Drug Discovery
The 4-chloro-2-hydrazinylpyridine scaffold is a versatile "linchpin" intermediate.[1] The

hydrazine moiety constructs the heterocycle, while the 4-chloro group remains available for

subsequent cross-coupling (Suzuki/Buchwald) to attach aryl or heteroaryl tails.

Key Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1363166
https://www.chemicalbook.com/synthesis/2-amino-4-chloropyridine.htm
http://orgsyn.org/demo.aspx?prep=v90p0287
https://www.bldpharm.com/products/700811-29-6.html
https://www.bldpharm.com/products/700811-29-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrazoles (Kinase Inhibitors): Condensation with 1,3-diketones (e.g., acetylacetone) yields

1-(4-chloropyridin-2-yl)pyrazoles.[1]

Triazolopyridines: Reaction with orthoesters or carboxylic acids leads to [1,2,4]triazolo[4,3-

a]pyridines, a core found in p38 MAP kinase inhibitors.

Late-Stage Diversification: The C4-Cl bond is preserved during hydrazine condensation,

allowing for library generation via Suzuki coupling after the heterocycle is formed.[1]

Visualization: Application Pathway
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Caption: The scaffold allows heterocycle formation followed by C4-diversification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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